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Compound of Interest

Compound Name: Antibacterial agent 212

Cat. No.: B15562973

Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The designation "Antibacterial Agent 212" does not correspond to a universally

recognized compound in publicly available scientific literature. The information presented

herein is a representative technical guide based on a hypothetical novel antibacterial agent,

designated "Compound 162" for illustrative purposes. This guide outlines the comprehensive

workflow for the structural elucidation and characterization of a potential new antibacterial drug.

Executive Summary
This document provides an in-depth technical overview of the structural elucidation and

biological characterization of the novel antibacterial agent designated 212 (also referred to as

Compound 162). The agent has demonstrated significant in-vitro activity against a panel of

clinically relevant bacterial strains. This guide details the experimental protocols, data

interpretation, and logical workflows used to determine its chemical structure, purity, and

preliminary antibacterial profile. The methodologies and data presented are intended to serve

as a comprehensive resource for researchers in the fields of medicinal chemistry,

pharmacology, and drug development.
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Structural Elucidation
The determination of the chemical structure of Antibacterial Agent 212 was accomplished

through a combination of spectroscopic and spectrometric techniques. Each method provided

complementary information, leading to the unambiguous assignment of the molecular structure.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) was employed to determine the elemental

composition of the parent molecule.

Experimental Protocol: HRMS Analysis

Instrument: Q-TOF Mass Spectrometer

Ionization Mode: Electrospray Ionization (ESI), positive mode

Mass Range: 100-1500 m/z

Capillary Voltage: 3.5 kV

Sampling Cone Voltage: 30 V

Source Temperature: 120°C

Desolvation Temperature: 350°C

Calibration: Sodium Formate solution

Sample Preparation: 1 mg of Agent 212 was dissolved in 1 mL of methanol and infused at a

flow rate of 5 µL/min.

Data Presentation: Mass Spectrometry Data
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Parameter Observed Value

Monoisotopic Mass 456.1234 [M+H]⁺

Calculated Mass 456.1236

Molecular Formula C₂₂H₂₅N₃O₆S

Key Fragmentation Ions m/z 354.08, m/z 282.04, m/z 175.02

Nuclear Magnetic Resonance (NMR) Spectroscopy
A suite of NMR experiments was conducted to establish the connectivity of atoms within the

molecule.

Experimental Protocol: NMR Analysis

Instrument: 600 MHz NMR Spectrometer with a cryoprobe

Solvent: DMSO-d₆

Concentration: 10 mg/mL

Experiments: ¹H, ¹³C, COSY, HSQC, HMBC

Temperature: 298 K

Data Processing: MestReNova software

Data Presentation: NMR Spectroscopic Data
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Experiment Key Observations

¹H NMR

Signals in the aromatic region (δ 7.0-8.5 ppm),

aliphatic region (δ 1.0-4.5 ppm), and

exchangeable protons (δ 9.0-12.0 ppm).

¹³C NMR

Resonances corresponding to carbonyls (δ 160-

180 ppm), aromatic carbons (δ 110-150 ppm),

and aliphatic carbons (δ 20-70 ppm).

COSY

Correlations established proton-proton

couplings within distinct spin systems, including

a substituted phenyl ring and an ethyl chain.

HSQC

One-bond proton-carbon correlations were

identified, assigning protons to their directly

attached carbons.

HMBC

Key long-range correlations were observed,

connecting the different fragments of the

molecule, confirming the core scaffold.

X-Ray Crystallography
Single-crystal X-ray diffraction provided the definitive three-dimensional structure of

Antibacterial Agent 212.

Experimental Protocol: X-Ray Crystallography

Crystal Growth: Crystals suitable for X-ray diffraction were grown by slow evaporation of a

methanol/water solution.

Instrument: Single-crystal X-ray diffractometer with a CCD detector

Radiation: Mo Kα (λ = 0.71073 Å)

Temperature: 100 K

Data Collection: A full sphere of data was collected using ω-scans.
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Structure Solution and Refinement: The structure was solved by direct methods and refined

by full-matrix least-squares on F².

Data Presentation: Crystallographic Data

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a, b, c (Å) 10.123, 15.456, 12.789

β (°) 98.76

Volume (Å³) 1978.5

Z 4

Final R-factor 0.045

Physicochemical Characterization
The purity and physicochemical properties of Antibacterial Agent 212 were assessed to

ensure its suitability for biological testing.

Purity Assessment
High-Performance Liquid Chromatography (HPLC) was used to determine the purity of the

synthesized compound.

Experimental Protocol: HPLC Analysis

Instrument: HPLC system with a UV detector

Column: C18 column (4.6 x 150 mm, 5 µm)

Mobile Phase: Gradient elution with water (0.1% formic acid) and acetonitrile (0.1% formic

acid)

Flow Rate: 1.0 mL/min
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Detection Wavelength: 254 nm

Injection Volume: 10 µL

Data Presentation: Purity and Lipophilicity

Parameter Method Result

Purity HPLC >99.5%

logP Calculated 2.8

Biological Characterization
The in-vitro antibacterial activity of Agent 212 was evaluated against a panel of pathogenic

bacteria.

Minimum Inhibitory Concentration (MIC) Assay
The MIC was determined using the broth microdilution method according to CLSI guidelines.

Experimental Protocol: MIC Assay

Method: Broth microdilution in 96-well plates.

Media: Cation-adjusted Mueller-Hinton Broth (CAMHB).

Bacterial Strains:Staphylococcus aureus (ATCC 29213), Escherichia coli (ATCC 25922),

Pseudomonas aeruginosa (ATCC 27853), Methicillin-resistant Staphylococcus aureus

(MRSA, clinical isolate).

Inoculum Density: 5 x 10⁵ CFU/mL.

Incubation: 37°C for 18-24 hours.

MIC Determination: The lowest concentration of the agent that completely inhibited visible

growth.

Data Presentation: In-vitro Antibacterial Activity
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Bacterial Strain MIC (µg/mL)

Staphylococcus aureus 2

Escherichia coli 8

Pseudomonas aeruginosa 16

MRSA (clinical isolate) 4
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Caption: Workflow for the structural elucidation of a novel compound.

Hypothetical Signaling Pathway Inhibition
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This diagram illustrates a potential mechanism of action where Antibacterial Agent 212
inhibits bacterial cell wall synthesis.
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Caption: Inhibition of peptidoglycan cross-linking by Agent 212.
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To cite this document: BenchChem. [Technical Guide: Structural Elucidation and
Characterization of Antibacterial Agent 212]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15562973/docs#technical-guide-structural-
elucidation-and-characterization-of-antibacterial-agent-212]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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